4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine

• IUPAC Name: [4-(3-methylphenyl)sulfanylpiperidin-1-yl]-(1-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C21H22N4OS/c1-16-6-5-9-19(14-16)27-18-10-12-24(13-11-18)21(26)20-15-25(23-22-20)17-7-3-2-4-8-17/h2-9,14-15,18H,10-13H2,1H3
• InChI Key: KHTPLYKSVWQDIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)SC2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC=CC=C4
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has been synthesized through a multi-step reaction process. The compound has been found to exhibit promising biological activities, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of 4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine is not yet fully understood. However, it has been proposed that the compound may exert its biological activities by inhibiting certain enzymes or proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant antimicrobial activity against various bacteria and fungi. It has also been found to exhibit antitumor activity against several cancer cell lines. Additionally, the compound has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine in lab experiments is its relatively simple synthesis process. However, one limitation is that the compound may not be readily available in large quantities, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine. One direction is to further investigate its potential as a catalyst in organic synthesis. Another direction is to study its potential use in drug development for various diseases, including cancer and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine involves several steps. The first step involves the reaction of 3-methylthiophenol with ethyl chloroacetate to form ethyl 3-methylphenylthioacetate. The second step involves the reaction of ethyl 3-methylphenylthioacetate with hydrazine hydrate to form 3-methylphenylthiosemicarbazide. The third step involves the reaction of 3-methylphenylthiosemicarbazide with phenylisocyanate to form 1-[(3-methylphenyl)thio]-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid ethyl ester. The final step involves the reaction of 1-[(3-methylphenyl)thio]-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid ethyl ester with piperidine to form this compound.

Scientific Research Applications

The compound 4-[(3-methylphenyl)thio]-1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidine has been studied extensively for its potential applications in various fields. It has been found to exhibit promising biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been studied for its potential use as a catalyst in organic synthesis.